Cas no 294199-10-3 (2-Propanone,1-(1H-benzimidazol-1-yl)-(9CI))

• Product name: 2-Propanone,1-(1H-benzimidazol-1-yl)-(9CI)
• CAS No: 294199-10-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD12145793
• CID: 1019565
• PubChem ID: 11159606

2-Propanone,1-(1H-benzimidazol-1-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1H-benzimidazol-1-yl)-(9CI)
• 1-(1H-Benzimidazol-1-yl)acetone
• 1-(benzimidazol-1-yl)propan-2-one
• Q27453137
• LS-06309
• MFCD12145793
• AKOS004910780
• SCHEMBL10881570
• 1-(1h-Benzimidazol-1-Yl)propan-2-One
• 1-(1H-1,3-benzodiazol-1-yl)propan-2-one
• 294199-10-3
• 2NZ
• 1-(1H-Benzo[d]imidazol-1-yl)propan-2-one
• 1-(1h-benzoimidazol-1-yl)propan-2-one

• MDL： MFCD12145793
• Inchi： InChI=1S/C10H10N2O/c1-8(13)6-12-7-11-9-4-2-3-5-10(9)12/h2-5,7H,6H2,1H3
• InChI Key： LKIVJBZMVMCCCL-UHFFFAOYSA-N
• SMILES： CC(=O)CN1C=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų